BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on the Physical
Properties of 3,5-Diiodosalicylaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,5-Diiodosalicylaldehyde

Cat. No.: B1329479

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the physical properties of 3,5-
Diiodosalicylaldehyde, with a primary focus on its melting point. The information is compiled
for professionals in research and development who require precise data and standardized
protocols for handling this compound. 3,5-Diiodosalicylaldehyde is a valuable intermediate in
the synthesis of various compounds, including Schiff bases with potential antibacterial
applications.[1][2][3]

Physical and Chemical Properties

3,5-Diiodosalicylaldehyde is a solid compound that appears as a white to yellow or green
powder or crystal.[4] Its chemical structure and fundamental properties are summarized below.
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Property Value Source

Molecular Formula C7Hal202 [11[5]16]

Molecular Weight 373.91 g/mol [1][5]

CAS Number 2631-77-8 [1]14][5]

Appearance White to Yellow to Green ]
powder to crystal

Melting Point 109-110 °C [4]

107.0-111.0°C

107-108 °C [3]

Boiling Point (Predicted)

304.6 +42.0 °C

[4]

Density (Predicted)

2.602 = 0.06 g/cm?

[4]

Water Solubility

Insoluble

[4]

Storage Temperature

2-8 °C under inert gas

(Nitrogen or Argon)

[4]

Experimental Protocol: Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity.[7][8] For a pure

substance, the melting range is typically narrow, often within 1-2 °C.[7] The presence of

impurities generally leads to a depression of the melting point and a broadening of the melting

range.[7][8][9] The following protocol details the capillary method for determining the melting

point of 3,5-Diiodosalicylaldehyde.

Apparatus and Materials:

e Melting point apparatus (e.g., Mel-Temp or similar)

o Capillary tubes (sealed at one end)

o 3,5-Diiodosalicylaldehyde sample (finely powdered and dry)
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e Mortar and pestle (optional, if sample is not a fine powder)
e Spatula

o Watch glass

Procedure:

e Sample Preparation:

o Ensure the 3,5-Diiodosalicylaldehyde sample is completely dry and in the form of a fine
powder to ensure efficient and uniform heat transfer.[8]

o If the sample consists of coarse crystals, gently grind it into a fine powder using a clean
mortar and pestle.[8]

o Place a small amount of the powdered sample on a clean, dry watch glass.

e Loading the Capillary Tube:

[¢]

Take a capillary tube that is sealed at one end.[10][11]

o Press the open end of the capillary tube into the powdered sample on the watch glass. A
small amount of the solid will enter the tube.

o To pack the sample into the sealed end, gently tap the bottom of the tube on a hard
surface or drop it through a long glass tube onto the benchtop.[9][11]

o Repeat this process until the packed sample in the capillary tube is approximately 2-3 mm
high.[9]

e Melting Point Measurement:
o Place the loaded capillary tube into the sample holder of the melting point apparatus.

o Rapid Determination (Optional): First, perform a quick measurement by heating the
sample at a fast rate (e.g., 5-10 °C per minute) to get an approximate melting point.[9]
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Note the temperature at which the sample melts. Allow the apparatus to cool significantly
before the next step.

o Accurate Determination: Using a fresh sample in a new capillary tube, place it in the
cooled apparatus.[9]

o Rapidly heat the sample to a temperature about 20 °C below the approximate melting
point found in the previous step.[9]

o Then, decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium
between the sample and the thermometer.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Continue heating slowly and record the temperature at which the last crystal of the solid
melts completely (the end of the melting range).[11]

e Mixed Melting Point Technique (for Identity Confirmation):

o To confirm the identity of an unknown sample suspected to be 3,5-
Diiodosalicylaldehyde, a mixed melting point determination can be performed.[7][9]

o Mix a small amount of the unknown sample with an authentic sample of 3,5-
Diiodosalicylaldehyde.

o Determine the melting point of this mixture. If there is no depression or broadening of the
melting range compared to the authentic sample, the unknown is likely the same
compound.[7][9] If the melting point is depressed and the range is broadened, the
unknown is a different substance.[7]

Logical Workflow for Purity Assessment

The following diagram illustrates the logical workflow for assessing the purity of a synthesized
compound like 3,5-Diiodosalicylaldehyde using its melting point.
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Melting Point Analysis Workflow
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(e.g., 3,5-Diiodosalicylaldehyde)

'

Prepare Sample
(Dry and Powder)

i

Determine Melting Range
(Capillary Method)

;

Record T_startand T_end

Compare with Literature Value
(e.g., 109-110 °C)

Result: Pure Compound Result: Impure Compound
(Sharp range, matches literature) (Broad range, depressed T_start)

Click to download full resolution via product page

Caption: Workflow for purity assessment via melting point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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